diethyl 2-(thiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-(thiophene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C18H20N2O5S2/c1-3-24-17(22)14-11-7-8-20(18(23)25-4-2)10-13(11)27-16(14)19-15(21)12-6-5-9-26-12/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,19,21)
• InChI Key: NZIOILLZHKFBJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC=CS3
• Molecular Formula: C18H20N2O5S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 306287-79-6

Description

Diethyl 2-(thiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C18H20N2O5S2 and its molecular weight is 408.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Enzyme Inhibition

The molecule has been utilized in the synthesis of various heterocyclic compounds, which are of significant interest in the development of pharmaceuticals and materials science. For instance, derivatives of this compound have been explored for their inhibitory activity toward human leukocyte elastase (HLE), highlighting its potential in designing stable inhibitors for therapeutic applications. The synthesis approaches often employ thiophene synthesis methodologies, indicating its versatility in generating biologically active molecules (Gütschow et al., 1999).

Crystallography and Material Science

The crystal structure of diethyl 4-(4-bromophenyl)-6-methylthieno[2,3-b]pyridine-2,5-dicarboxylate, a related compound, has been determined, showcasing its planar thieno[2,3-b]pyridine moiety. This structural information is crucial for material science applications, where molecular geometry can influence electronic properties and intermolecular interactions critical for the development of novel materials (Armas et al., 2003).

Organic Synthesis and Chemical Reactivity

This molecule serves as a precursor in the synthesis of novel heterocyclic systems, such as pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines, highlighting its utility in organic synthesis. Its reactivity allows for the construction of complex molecular architectures, offering insights into new synthetic methodologies and the potential for discovering novel compounds with unique properties (Ahmed, 2002).

Electrochromic and Photonic Materials

The molecule has also been investigated in the context of electrochromic materials, indicating its potential in the development of devices that change color in response to electrical input. Such applications are promising for smart windows, displays, and camouflage materials, showcasing the broad applicability of this compound beyond the pharmaceutical domain (Algi et al., 2013).